Cas no 2228577-85-1 (4-(2-bromopropyl)-1-chloro-2-methoxybenzene)

4-(2-bromopropyl)-1-chloro-2-methoxybenzene structure
2228577-85-1 structure
Product Name:4-(2-bromopropyl)-1-chloro-2-methoxybenzene
CAS No:2228577-85-1
MF:C10H12BrClO
MW:263.558681488037
CID:6407217
PubChem ID:165643572
Update Time:2025-05-19

4-(2-bromopropyl)-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromopropyl)-1-chloro-2-methoxybenzene
    • EN300-1926442
    • 2228577-85-1
    • Inchi: 1S/C10H12BrClO/c1-7(11)5-8-3-4-9(12)10(6-8)13-2/h3-4,6-7H,5H2,1-2H3
    • InChI Key: WGOOPCPMUGCAJN-UHFFFAOYSA-N
    • SMILES: BrC(C)CC1C=CC(=C(C=1)OC)Cl

Computed Properties

  • Exact Mass: 261.97601g/mol
  • Monoisotopic Mass: 261.97601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

4-(2-bromopropyl)-1-chloro-2-methoxybenzene Pricemore >>

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Additional information on 4-(2-bromopropyl)-1-chloro-2-methoxybenzene

Comprehensive Overview of 4-(2-bromopropyl)-1-chloro-2-methoxybenzene (CAS No. 2228577-85-1)

4-(2-bromopropyl)-1-chloro-2-methoxybenzene (CAS No. 2228577-85-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique bromine and chlorine substituents, plays a pivotal role in modern chemical research. Its molecular structure, featuring a methoxybenzene core, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "4-(2-bromopropyl)-1-chloro-2-methoxybenzene synthesis" or "CAS 2228577-85-1 applications", reflecting its growing relevance in scientific communities.

The compound's bromopropyl and chloro functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and other transformative processes. Recent studies highlight its potential in developing novel agrochemicals and pharmaceutical intermediates, aligning with the global demand for sustainable and efficient chemical solutions. Searches for "4-(2-bromopropyl)-1-chloro-2-methoxybenzene safety data" or "CAS 2228577-85-1 suppliers" underscore the need for reliable information on handling and sourcing this compound. Its stability under controlled conditions makes it a preferred choice for laboratories focusing on organic synthesis.

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From a technical perspective, the synthesis of 4-(2-bromopropyl)-1-chloro-2-methoxybenzene involves precise steps, including halogenation and etherification. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a topic frequently searched as "CAS 2228577-85-1 characterization methods". The compound's crystalline form and solubility profile are also key considerations for formulation scientists, driving queries like "4-(2-bromopropyl)-1-chloro-2-methoxybenzene solubility".

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Regulatory compliance is another critical aspect, with professionals seeking information on "4-(2-bromopropyl)-1-chloro-2-methoxybenzene regulatory status" or "CAS 2228577-85-1 handling guidelines". Proper storage conditions—typically under inert atmospheres—and transportation protocols ensure its stability and safety. The compound's Material Safety Data Sheet (MSDS) remains a frequently downloaded resource, emphasizing the importance of transparency in chemical management.

Looking ahead, the demand for 4-(2-bromopropyl)-1-chloro-2-methoxybenzene is expected to rise, driven by advancements in drug discovery and specialty chemicals. Emerging trends, such as AI-driven molecular design, may further optimize its applications, a topic gaining traction in searches like "CAS 2228577-85-1 computational chemistry". Collaborative research between academia and industry will likely unlock new functionalities, solidifying its position as a cornerstone in synthetic chemistry.

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